Cas no 2248328-93-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoropyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoropyridine-4-carboxylate
• CAS No: 2248328-93-8
• MF: C₁₄H₆F₂N₂O₄
• MW: 304.205250263214
• CID: 6035888
• PubChem ID: 165729406
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoropyridine-4-carboxylate
• EN300-6514686
• 2248328-93-8

• Inchi： 1S/C14H6F2N2O4/c15-9-5-17-6-10(16)11(9)14(21)22-18-12(19)7-3-1-2-4-8(7)13(18)20/h1-6H
• InChI Key： DUXQDDWDVKWITC-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 304.02956300g/mol
• Monoisotopic Mass: 304.02956300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoropyridine-4-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoropyridine-4-carboxylate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoropyridine-4-carboxylate, identified by the CAS number 2248328938, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its unique structural features and versatile chemical properties. The name itself highlights key structural elements: the isoindole ring system with a dioxo group and the substituted pyridine ring with difluoro substituents. These features contribute to its reactivity and functionality in different chemical environments.

Recent studies have demonstrated the potential of this compound in the field of pharmaceutical chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules. The isoindole moiety is known for its ability to form stable complexes with metal ions, making it a valuable component in drug design. Additionally, the presence of fluorine atoms in the pyridine ring enhances the compound's lipophilicity and bioavailability, which are critical factors in drug development.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitutions and cyclizations. The synthesis begins with the preparation of the isoindole derivative, followed by coupling reactions to introduce the pyridine carboxylate group. The use of palladium catalysts has been shown to significantly improve the yield and purity of the final product. This method aligns with current trends toward greener and more efficient synthetic pathways.

The application of this compound extends beyond pharmaceuticals into materials science. Its ability to form coordination polymers has been leveraged in the development of novel materials for sensing applications. For instance, researchers have reported its use as a sensing platform for detecting heavy metal ions in aqueous solutions. The coordination properties of the isoindole ring enable selective binding to metal ions, making it a promising candidate for environmental monitoring systems.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the fluorine atoms on the pyridine ring significantly influence the electron distribution within the molecule. This understanding has facilitated the design of derivatives with tailored electronic properties for specific applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoropyridine-4-carboxylate is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial settings. As ongoing research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.